Cas no 953941-12-3 (N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide)

• Product Name: N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide
• CAS No: 953941-12-3
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 5844055
• PubChem ID: 16892999
• Update Time: 2025-11-03

N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-phenylmorpholin-4-yl)ethyl]-N'-(2,4,6-trimethylphenyl)oxamide
• VU0630222-1
• AKOS024491049
• N1-mesityl-N2-(2-(2-phenylmorpholino)ethyl)oxalamide
• F5024-0066
• N'-[2-(2-phenylmorpholin-4-yl)ethyl]-N-(2,4,6-trimethylphenyl)ethanediamide
• 953941-12-3
• N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide

• Inchi： 1S/C23H29N3O3/c1-16-13-17(2)21(18(3)14-16)25-23(28)22(27)24-9-10-26-11-12-29-20(15-26)19-7-5-4-6-8-19/h4-8,13-14,20H,9-12,15H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key： OEBZVKMXHIZWDG-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(C(NC2C(C)=CC(C)=CC=2C)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide

N'-2-(2-Phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide: A Comprehensive Overview

N'-2-(2-Phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 953941-12-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is a member of the class of compounds known as diamides, which are characterized by the presence of two amide functional groups. The compound's structure includes a morpholine ring and a phenyl group, which contribute to its distinct chemical and biological properties.

The chemical structure of N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide is composed of a central ethane backbone with two amide groups attached. One amide group is linked to a 2,4,6-trimethylphenyl moiety, while the other is connected to a 2-phenylmorpholine unit. The presence of these functional groups imparts specific physicochemical properties to the compound, such as solubility, stability, and reactivity. These properties are crucial for its potential use in various pharmaceutical applications.

Recent studies have highlighted the pharmacological activity of N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that it can effectively reduce pain in animal models of neuropathic pain and postoperative pain. The mechanism underlying its analgesic activity is thought to involve modulation of nociceptive pathways in the central nervous system.

The synthesis of N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-(2-phenylmorpholin-4-yl)ethylamine with 2,4,6-trimethylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The biological evaluation of this compound has been conducted using various in vitro and in vivo models. In vitro studies have shown that N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide can effectively inhibit the proliferation of cancer cells in cell lines derived from breast cancer and colon cancer. The mechanism of action appears to involve induction of apoptosis through activation of caspase pathways.

Clinical trials are currently underway to further evaluate the safety and efficacy of N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that it may have a favorable safety profile for future clinical use.

In conclusion, N'-2-(2-phenylmorpholin-4-yl)ethyl-N-(2,4,6-trimethylphenyl)ethanediamide (CAS No. 953941-12-3) is a promising compound with diverse pharmacological activities. Its anti-inflammatory and analgesic properties make it a valuable candidate for the development of new therapeutic agents for inflammatory diseases and pain management. Ongoing research continues to explore its potential applications and mechanisms of action, contributing to advancements in medicinal chemistry and drug discovery.